Cas no 1049773-92-3 ((2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride)

• Product Name: (2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride
• CAS No: 1049773-92-3
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• CID: 4569804
• Update Time: 2025-10-28

(2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-(2-methylbenzyl)-1-propanamine hydrochloride
• 2-methyl-N-[(2-methylphenyl)methyl]propan-1-amine;hydrochloride
• ZRB77392
• 2-Methyl-N-(2-methylbenzyl)propan-1-amine hydrochloride
• (2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride

• Inchi： 1S/C12H19N.ClH/c1-10(2)8-13-9-12-7-5-4-6-11(12)3;/h4-7,10,13H,8-9H2,1-3H3;1H
• InChI Key： HGIZORANSIDRMU-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC=CC=1C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 131
• Topological Polar Surface Area: 12

(2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride

(2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride (CAS No. 1049773-92-3): An Overview

(2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride (CAS No. 1049773-92-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPA Hydrochloride, is a derivative of amines and exhibits unique structural and chemical properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of (2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride consists of a substituted benzene ring, an alkyl chain, and an amine group, all of which contribute to its diverse reactivity and potential biological activity. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for use in biological assays and formulations.

Recent studies have highlighted the potential of MMPA Hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant pathogens, a significant global health challenge.

In addition to its antimicrobial activity, MMPA Hydrochloride has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for drug development. Its oral bioavailability is relatively high, and it exhibits good stability in both acidic and basic environments, making it suitable for various dosage forms.

In terms of safety, preclinical toxicology studies have shown that MMPA Hydrochloride has a low toxicity profile at therapeutic doses. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials. These assessments include evaluating potential genotoxicity, carcinogenicity, and reproductive toxicity to ensure the compound's safety for human use.

The synthesis of (2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride involves several well-established chemical reactions. The process typically starts with the reaction of 2-methylaniline with an appropriate alkylating agent to form the substituted amine. Subsequent steps involve the formation of the hydrochloride salt through acidification with hydrochloric acid. The overall synthesis is efficient and scalable, making it feasible for large-scale production.

In the context of drug discovery, MMPA Hydrochloride has been used as a lead compound in high-throughput screening (HTS) campaigns to identify novel therapeutic agents. Its unique chemical structure allows for easy modification through functional group manipulation, enabling researchers to optimize its pharmacological properties for specific therapeutic targets.

Furthermore, MMPA Hydrochloride has shown promise in combination therapy approaches. Studies have demonstrated that when used in conjunction with other drugs, it can enhance their efficacy while reducing side effects. This synergistic effect is particularly relevant in cancer treatment, where combination therapies are increasingly being explored to improve patient outcomes.

The future outlook for (2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride is promising. Ongoing research aims to further elucidate its mechanisms of action and explore its potential applications in various diseases. As more data becomes available from clinical trials, it is likely that this compound will play a significant role in the development of new therapeutic strategies.

In conclusion, (2-Methylphenyl)methyl(2-methylpropyl)amine Hydrochloride (CAS No. 1049773-92-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and promising biological activities make it an exciting candidate for further investigation and development.